Cas no 2649014-31-1 (1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene
• CAS No: 2649014-31-1
• MF: C₁₂H₈F₅NO
• MW: 277.190040588379
• CID: 6176580
• PubChem ID: 165856860
• Update Time: 2025-05-18

1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene
• 2649014-31-1
• EN300-1973878

• Inchi： 1S/C12H8F5NO/c13-11(14,12(15,16)17)9-3-1-8(2-4-9)10(5-6-10)18-7-19/h1-4H,5-6H2
• InChI Key： MVDDROAPVABNSG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 277.05260469g/mol
• Monoisotopic Mass: 277.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene

Introduction to 1-(1-Isocyanatocyclopropyl)-4-(Pentafluoroethyl)Benzene (CAS No. 2649014-31-1)

The compound 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene, identified by the CAS number 2649014-31-1, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of materials science, pharmaceuticals, and polymer chemistry due to its versatile applications and innovative synthesis methods. Recent advancements in chemical synthesis techniques have enabled researchers to explore its potential in creating advanced materials and drug delivery systems.

The molecular structure of 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene consists of a benzene ring substituted with two distinct groups: a pentafluoroethyl group at the para position and an isocyanatomethylcyclopropyl group at the ortho position. The presence of the highly electronegative fluorine atoms in the pentafluoroethyl group imparts unique electronic properties, making the compound highly reactive under specific conditions. This reactivity is further enhanced by the isocyanato group, which is known for its ability to participate in various nucleophilic addition reactions.

In terms of physical properties, this compound exhibits a high degree of thermal stability, which makes it suitable for applications requiring prolonged exposure to elevated temperatures. Its solubility characteristics also make it an ideal candidate for use in polar aprotic solvents, facilitating its application in various chemical processes. Recent studies have highlighted its potential as a precursor for synthesizing novel polymeric materials with tailored mechanical and thermal properties.

The synthesis of 2649014-31-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully employed transition metal catalysts to achieve high yields and selectivity in the formation of this compound. These advancements have significantly reduced the production costs, making it more accessible for industrial applications.

In the field of pharmaceuticals, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations allows chemists to design drugs with enhanced bioavailability and efficacy. Recent research has focused on its application in creating targeted drug delivery systems, where its unique reactivity plays a pivotal role in achieving controlled release profiles.

Beyond its chemical applications, this compound has also found utility in the development of advanced coatings and adhesives. Its excellent adhesion properties, combined with resistance to environmental factors such as moisture and UV radiation, make it an attractive option for use in aerospace and automotive industries. Ongoing studies are exploring its potential as a building block for creating self-healing materials, which could revolutionize the way we design durable and long-lasting products.

In conclusion, 2649014-31-1, or 1-(1-isocyanatocyclopropyl)-4-(pentafluoroethyl)benzene, stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.